Bis(p-chlorophenyl)methyl methyl sulfoxide

• CAS No.: 65632-81-7
• Molecular Formula: C14H12Cl2OS
• Molecular Weight: 299.2 g/mol
• IUPAC Name: 1-chloro-4-[(4-chlorophenyl)-methylsulfinylmethyl]benzene
• InChI: InChI=1S/C14H12Cl2OS/c1-18(17)14(10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9,14H,1H3
• InChI Key: MISZMYAXIUHGCH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C(C1=CC=C(C=C1)Cl)C2=CC=C(C=C2)Cl

Description

Bis(p-chlorophenyl)methyl methyl sulfoxide is a useful research compound. Its molecular formula is C14H12Cl2OS and its molecular weight is 299.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.7 grams (0.0525 mole) of m-chloroperbenzoic acid in 150 ml. of chloroform was slowly added to a cool solution (5°-7° C.) of 14.1 grams (0.050 mole) of bis(p-chlorophenyl)methyl methyl sulfide in 500 ml. of chloroform, and the resulting solution stirred for 2 hours at a temperature of 5° C., while a white precipitate formed. The mixture after warming to ambient temperature and holding at this temperature for a two hour period was then mixed with a solution having 20 grams of potassium carbonate in 200 ml. of water. The chloroform phase was then removed and washed with 100 ml. of water, and the chloroform distilled off; the vacuum distillation leaving 14.7 grams of a crude product which was recrystallized twice from 2,2,4-trimethylpentane-benzene (2:1) mixture to yield 11.7 grams (78 percent) of the white colored solid of bis(p-chlorophenyl)methyl methyl sulfoxide with a melting point of 109.5°-110.5° C.